Cas no 1806768-64-8 (6-Methoxy-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-carboxaldehyde)

• Product Name: 6-Methoxy-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-carboxaldehyde
• CAS No: 1806768-64-8
• MF: C₉H₅F₆NO₃
• MW: 289.131323575974
• CID: 4840693
• Update Time: 2025-05-27

6-Methoxy-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-Methoxy-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-carboxaldehyde

• Inchi： 1S/C9H5F6NO3/c1-18-5-2-4(3-17)6(19-9(13,14)15)7(16-5)8(10,11)12/h2-3H,1H3
• InChI Key： ZJQCFWUZTHCANI-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C=O)C=C(N=1)OC)OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 318
• XLogP3: 2.7
• Topological Polar Surface Area: 48.4

Additional information on 6-Methoxy-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-carboxaldehyde

Comprehensive Overview of 6-Methoxy-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-carboxaldehyde (CAS No. 1806768-64-8)

The compound 6-Methoxy-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-carboxaldehyde (CAS No. 1806768-64-8) is a highly specialized chemical intermediate with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring methoxy, trifluoromethoxy, and trifluoromethyl groups, makes it a valuable building block for the synthesis of complex molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential in developing novel therapeutics and crop protection agents.

One of the key reasons for the growing interest in 6-Methoxy-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-carboxaldehyde is its role in the design of fluorinated pyridine derivatives. Fluorinated compounds are known for their enhanced bioavailability, metabolic stability, and lipophilicity, which are critical properties in drug discovery. The presence of both trifluoromethoxy and trifluoromethyl groups in this compound further amplifies these advantages, making it a sought-after intermediate in medicinal chemistry.

In recent years, the demand for fluorinated heterocycles has surged, driven by their applications in precision agriculture and targeted drug delivery. The compound 6-Methoxy-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-carboxaldehyde aligns perfectly with these trends, as it can be used to develop next-generation pesticides and biologically active molecules. Its versatility in cross-coupling reactions and functional group transformations further enhances its utility in synthetic chemistry.

Another notable aspect of this compound is its potential in green chemistry initiatives. With increasing regulatory pressure to reduce the environmental impact of chemical synthesis, researchers are exploring ways to incorporate sustainable fluorination methods into their workflows. The trifluoromethoxy and trifluoromethyl groups in 6-Methoxy-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-carboxaldehyde can be introduced using eco-friendly protocols, aligning with the principles of atom economy and reduced waste generation.

The synthesis and characterization of 6-Methoxy-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-carboxaldehyde require advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC purification. These methods ensure the high purity and consistency of the compound, which is essential for its use in sensitive applications like high-throughput screening and structure-activity relationship (SAR) studies. Researchers often collaborate with specialized suppliers to obtain this compound in the required quantities and specifications.

From a commercial perspective, the market for fluorinated pyridine derivatives is expanding rapidly, with 6-Methoxy-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-carboxaldehyde being a key player. Its applications span across pharmaceutical intermediates, agrochemical formulations, and material science. Companies investing in this compound are likely to benefit from its growing demand in emerging markets, particularly in regions with robust biotech and agrochemical industries.

In conclusion, 6-Methoxy-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-carboxaldehyde (CAS No. 1806768-64-8) represents a cutting-edge chemical intermediate with broad applications in modern science and industry. Its unique structural features, combined with the rising demand for fluorinated compounds, position it as a critical component in the development of innovative solutions for healthcare and agriculture. As research continues to uncover new uses for this compound, its significance in the chemical landscape is expected to grow even further.